3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• IUPAC Name: 3-bromo-2-methyl-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C12H8BrN3O2S/c1-6-10(13)11-14-7(9-3-2-4-19-9)5-8(12(17)18)16(11)15-6/h2-5H,1H3,(H,17,18)
• InChI Key: WCVNVCDRRDKUMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1Br)C3=CC=CS3)C(=O)O
• Molecular Formula: C12H8BrN3O2S
• Molecular Weight: 338.18 g/mol

Description

3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a pyrazolo[1,5-a]pyrimidine derivative that has a bromine atom, a methyl group, and a thienyl group attached to its pyrazolo ring.

Mechanism of Action

The mechanism of action of 3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes by binding to their active sites. This inhibition leads to a decrease in the activity of the enzyme, which can have various physiological effects.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of nucleotides, which can lead to a decrease in DNA replication and cell division. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of proteins, which can lead to a decrease in protein synthesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a valuable tool for studying the biochemical pathways in which these enzymes are involved. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid. One direction is the development of new drugs based on this compound. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. Another direction is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound inhibits the activity of certain enzymes. Additionally, studies are needed to determine the potential toxic effects of this compound and its derivatives.

Scientific Research Applications

3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs.